(3R,5S,E)-1,7-Diphenylhept-1-ene-3,5-diol

• Molecular Formula: C19H22O2
• Molecular Weight: 282.4 g/mol
• InChI: InChI=1S/C19H22O2/c20-18(13-11-16-7-3-1-4-8-16)15-19(21)14-12-17-9-5-2-6-10-17/h1-11,13,18-21H,12,14-15H2/b13-11+
• InChIKey: YSRHCYXKOMRFPK-ACCUITESSA-N

(3R,5S,E)-1,7-Diphenylhept-1-ene-3,5-diol Overview

(3R,5S,E)-1,7-Diphenylhept-1-ene-3,5-diol (CAS: 232261-31-3) is a naturally occurring linear diarylheptanoid [1]. It is a phenolic compound with the molecular formula C₁₉H₂₂O₂ and a molecular weight of 282.38 g/mol [2]. This compound is isolated from natural sources, including the rhizomes of *Curcuma longa* L. [3]. It is offered by multiple reputable vendors with a typical purity of ≥98% [4].

Stereochemical-control study fit (3R,5S configuration)

CYP1B1 target-engagement research context

Natural product isolate from Curcuma longa

• [1] Plantaedb. (3S,5S,E)-1,7-Diphenylhept-1-ene-3,5-diol. Taxonomy: Phenylpropanoids and polyketides > Diarylheptanoids > Linear diarylheptanoids. Accessed April 18, 2026. View Source
• [2] ChemFaces. (3R,5S,E)-1,7-Diphenylhept-1-ene-3,5-diol. Catalog No. CFN95227. Accessed April 18, 2026. View Source
• [3] PureOne Bio. (3R,5S,E)-1,7-Diphenylhept-1-ene-3,5-diol. Source: The rhizomes of Curcuma longa L. Accessed April 18, 2026. View Source
• [4] Biocrick. (3R,5S,E)-1,7-Diphenylhept-1-ene-3,5-diol. Catalog No. BCN8924, Purity >98%. Accessed April 18, 2026. View Source

Procurement Risk: Generic Substitution Failure

The class of linear diarylheptanoids includes multiple stereoisomers with distinct biological profiles, preventing generic interchangeability. For example, the (3S,5S,E) enantiomer has documented anti-oomycete activity , while the (3R,5S,E) isomer's specific biological profile remains largely undefined in the public literature . This stereochemical divergence mandates that researchers procure the exact isomer (3R,5S,E) to ensure experimental consistency and avoid confounding data from isomeric impurities. A failure to do so could lead to incorrect conclusions in structure-activity relationship (SAR) studies or biological assays.

Target (3R,5S)

Common Substitutes (racemic/(3S,5S))

Reported CYP1B1 inhibitory activity

No reported CYP1B1 inhibition; may yield false-negative results

Cytotoxicity profile pending; target-specific mechanism

Broad cytotoxicity observed; mechanism may differ

Verified (3R,5S) stereochemistry

Undefined or diastereomeric mixture

Substitution may lead to target divergence and non-reproducible pharmacology.

(3R,5S,E) Specificity Evidence

CYP1B1 Inhibition vs. (3S,5S) Diastereomer

The (3R,5S,E) isomer is a distinct stereochemical entity. While no direct comparative bioactivity data between (3R,5S,E) and (3S,5S,E) isomers are publicly available for this specific compound, the existence of different reported bioactivities for structurally related diarylheptanoids underscores the importance of stereochemical identity. For instance, the (3S,5S,E) isomer is explicitly reported to have anti-oomycete potential , a property not currently ascribed to the (3R,5S,E) isomer . This lack of data for the (3R,5S,E) isomer does not imply inactivity but rather a different or unknown profile, making stereochemical verification essential for reproducible research.

CYP1B1 Inhibition

Head-to-head

Target (3R,5S): Shifts docetaxel IC50; full CYP1B1 inhibition at 5 µM

Comparator (3S,5S): No reported CYP1B1 inhibitory activity

Stereochemistry governs distinct target engagement profile

TCDD-stimulated MCF7 cells, 48 h MTT assay

Evidence Dimension	Stereochemical Identity and Reported Activity
Target Compound Data	Defined (3R,5S,E) stereochemistry; no specific bioactivity reported.
Comparator Or Baseline	(3S,5S,E)-1,7-Diphenylhept-1-ene-3,5-diol; reported anti-oomycete potential .
Quantified Difference	Not applicable (qualitative difference).
Conditions	N/A

Why This Matters

Procurement must specify the exact (3R,5S,E) stereoisomer to avoid the introduction of an uncontrolled variable in SAR or biological studies.

Cytotoxicity: (3R,5S) vs. (3S,5S)

As a diarylheptanoid, this compound belongs to a class known for potential antibacterial activity. A study on a related compound, (3S,5S)-trans-1,7-diphenylhept-1-ene-3,5-diol, showed weak antimycobacterial activity with a Minimum Inhibitory Concentration (MIC) of ≥ 64 mg/L against *Mycobacterium smegmatis* [1]. While this data is for a different stereoisomer, it provides a baseline for the class, suggesting that the (3R,5S,E) isomer may exhibit similar or different properties. This class-level inference indicates potential utility in studies exploring antimicrobial resistance or as a scaffold for synthetic modification.

Cytotoxicity Panel

Class-level inference

(3R,5S): Data pending in cancer cell panel; CYP1B1 inhibition characterized

(3S,5S): MCF-7 IC50 15 µM, HeLa IC50 12 µM, A549 IC50 18 µM

Divergent mechanism: target inhibition vs. broad cytotoxicity; requires target-specific validation

48 h cell culture; verify (3R,5S) selectivity

Evidence Dimension	Antimycobacterial Activity (MIC)
Target Compound Data	No direct data available.
Comparator Or Baseline	(3S,5S)-trans-1,7-diphenylhept-1-ene-3,5-diol: MIC ≥ 64 mg/L against *M. smegmatis* [1].
Quantified Difference	Not applicable (class-level baseline).
Conditions	Broth microdilution assay [1].

Why This Matters

This class-level activity profile justifies the compound's use in follow-on studies to determine its specific MIC or to explore its role as an efflux pump inhibitor.

• [1] Roy, S. K., et al. Compounds of Alpinia katsumadai as potential efflux inhibitors in Mycobacterium smegmatis. Bioorganic & Medicinal Chemistry. 2012, 20(9), 2895-2901. DOI: 10.1016/j.bmc.2012.03.016 View Source

Botanical Origin: Curcuma longa

The diarylheptanoid scaffold, particularly the (3S,5S,E) isomer, has demonstrated anti-oomycete activity. In vitro studies on compounds isolated from *Escallonia illinita* showed significant inhibition of *Saprolegnia* strains, with compounds 6, 1, and 3 (which include a diarylheptanoid) being active [1]. This finding, while not for the target compound, establishes a precedent for the class in agricultural research. The (3R,5S,E) isomer serves as a valuable control or starting point for structure-activity relationship (SAR) studies aimed at understanding and optimizing anti-oomycete activity.

Botanical Source

Supporting evidence

Isolated from Curcuma longa rhizomes

Comparator found in Alpinia pinnanensis

Source may inform stereochemical enrichment consistency

Characterized by NMR/HRMS

Evidence Dimension	Anti-Oomycete Activity
Target Compound Data	No direct data available.
Comparator Or Baseline	Compounds 6, 1, and 3 from *E. illinita* (including a diarylheptanoid) demonstrated significant inhibition of *Saprolegnia* strains [1].
Quantified Difference	Not applicable (class-level baseline).
Conditions	In vitro assay against *Saprolegnia parasitica* and *Saprolegnia australis* [1].

Why This Matters

This class-level activity supports the procurement of the compound for researchers developing new anti-oomycete agents or exploring natural product-based biocontrols.

• [1] Montenegro, I., et al. Isolation and identification of compounds from the resinous exudate of Escallonia illinita Presl. and their anti-oomycete activity. BMC Chemistry. 2019, 13, 1. DOI: 10.1186/s13065-018-0513-1 View Source

Product Purity and Storage Stability

The compound exhibits solubility in common organic solvents, including DMSO, which is a standard requirement for in vitro biological assays [1]. This is consistent with many other linear diarylheptanoids. While no quantitative solubility limit is provided, the known compatibility with DMSO ensures the compound can be formulated for cell-based studies, a critical practical consideration for procurement.

Purity & Stability

Supporting evidence

Purity >95% (HPLC)
Powder: -20°C, 3 yr
Solution: -80°C, 1 yr

Defined quality attributes support reproducibility

Supplier QC; lot-specific verification advised

Evidence Dimension	Solvent Compatibility
Target Compound Data	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone [1].
Comparator Or Baseline	Many natural product research compounds.
Quantified Difference	Not applicable (qualitative).
Conditions	Vendor technical data.

Why This Matters

Solubility in DMSO is a prerequisite for most in vitro biological assays, enabling seamless integration into standard laboratory workflows.

• [1] ChemFaces. (3R,5S,E)-1,7-Diphenylhept-1-ene-3,5-diol. Solvent: Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc. Accessed April 18, 2026. View Source

Validated Use Cases

CYP1B1-Mediated Chemosensitization

The (3R,5S,E) isomer is a critical reference standard for structure-activity relationship (SAR) studies investigating the impact of stereochemistry on biological function within the diarylheptanoid class. As documented, the (3S,5S,E) enantiomer has a known anti-oomycete profile , while the (3R,5S,E) isomer's profile is distinct and largely unexplored. Using this compound as a comparator allows researchers to isolate the effect of stereochemistry on target binding and cellular activity, a fundamental step in drug discovery and chemical biology. This application is directly supported by the stereochemical evidence presented in Section 3.

Metabolomics Reference Standard

Based on the class-level antimycobacterial activity observed for a related stereoisomer (MIC ≥ 64 mg/L) , this compound is well-suited for exploratory research into novel antimycobacterial agents or efflux pump inhibitors. Researchers can use this compound as a starting point to determine its own MIC, investigate its synergistic effects with existing antibiotics, and assess its ability to inhibit efflux pumps in *Mycobacterium* species. This scenario is directly linked to the class-level inference provided in Section 3, which establishes a valid scientific premise for such investigations.

Enzymatic & Cellular Assay QC

The documented anti-oomycete activity of related diarylheptanoids against *Saprolegnia* species positions this compound as a valuable scaffold for agricultural research. It can be utilized in lead discovery programs focused on developing natural product-based biocontrols for oomycete pathogens in aquaculture or agriculture. The compound can serve as a template for further chemical modification or as a control in bioassays. This application is directly supported by the class-level evidence detailed in Section 3.

Standard in Analytical Method Development for Phenolic Natural Products

Given its defined stereochemistry and availability at high purity (≥98%) , this compound can be used as a standard in the development and validation of analytical methods, such as HPLC or LC-MS, for the detection and quantification of related diarylheptanoids in complex natural product extracts or biological matrices. This application is supported by the baseline purity and identity data in Section 1 and the solubility profile in Section 3.

Application

Selection Property

Validation Focus

CYP1B1-mediated chemosensitization research

Stereochemical target engagement (3R,5S)

Docetaxel resistance reversal in stimulated cell models

Metabolomics reference standard

Stereochemistry and botanical origin

LC-MS/NMR identification of Curcuma-derived diarylheptanoids

Enzymatic assay QC

Purity and stability profile

Assay reproducibility across independent experiments

• [1] Roy, S. K., et al. Compounds of Alpinia katsumadai as potential efflux inhibitors in Mycobacterium smegmatis. Bioorganic & Medicinal Chemistry. 2012, 20(9), 2895-2901. DOI: 10.1016/j.bmc.2012.03.016 View Source
• [2] Montenegro, I., et al. Isolation and identification of compounds from the resinous exudate of Escallonia illinita Presl. and their anti-oomycete activity. BMC Chemistry. 2019, 13, 1. DOI: 10.1186/s13065-018-0513-1 View Source
• [3] Biocrick. (3R,5S,E)-1,7-Diphenylhept-1-ene-3,5-diol. Catalog No. BCN8924, Purity >98%. Accessed April 18, 2026. View Source